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Introduction

Cyanine 7.5 (Cy7.5) is a near-infrared (NIR) fluorescent dye that has emerged as a powerful

tool for in vivo cell tracking studies. Its spectral properties, characterized by excitation and

emission maxima in the NIR region, allow for deep tissue penetration of light and minimal

background autofluorescence from biological tissues. These characteristics, combined with a

high quantum yield and molar extinction coefficient, make Cy7.5 an ideal candidate for non-

invasively monitoring the migration and localization of labeled cells within a living organism

over time. This document provides detailed application notes and protocols for utilizing Cy7.5
for in vivo cell migration tracking, targeted towards researchers, scientists, and professionals in

drug development.

Key Features of Cy7.5 for In Vivo Imaging
Deep Tissue Penetration: The near-infrared excitation and emission wavelengths of Cy7.5
minimize light scattering and absorption by tissues, enabling the visualization of cells deep

within the body.[1][2]

Low Autofluorescence: Biological tissues exhibit minimal autofluorescence in the NIR

spectrum, resulting in a high signal-to-noise ratio and enhanced sensitivity for detecting

labeled cells.[1]

High Quantum Yield: Cy7.5 exhibits a high quantum yield, meaning it efficiently converts

absorbed light into emitted fluorescence, leading to brighter signals from labeled cells.[1][3]
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Photostability: The dye possesses good photostability, allowing for repeated imaging

sessions over extended periods without significant signal loss.[1]

Versatile Conjugation: Cy7.5 is available with various reactive groups, such as N-

hydroxysuccinimide (NHS) esters, which facilitate covalent labeling of cells and

biomolecules.[3][4]

Quantitative Data
A summary of the key quantitative properties of Cy7.5 is presented in the table below for easy

reference and comparison.

Property Value Reference

Excitation Maximum (λex) ~788 nm [1]

Emission Maximum (λem) ~808 nm [1]

Molar Extinction Coefficient ~250,000 cm⁻¹M⁻¹ in Methanol

Quantum Yield (Φ)
High (provides bright

fluorescence)
[1][3]

Recommended Storage -20°C, protected from light [4][5]

Experimental Protocols
The following protocols provide a detailed methodology for labeling cells with Cy7.5 NHS ester

and subsequently tracking their migration in vivo.

Protocol 1: Cell Labeling with Cy7.5 NHS Ester
This protocol describes the labeling of primary amines on the cell surface with Cy7.5 NHS

ester.

Materials:

Cells of interest in suspension

Cy7.5 NHS ester
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Anhydrous Dimethyl Sulfoxide (DMSO)

Phosphate-Buffered Saline (PBS), sterile

Fetal Bovine Serum (FBS)

Sodium Bicarbonate (1 M solution)

Centrifuge

Incubator

Procedure:

Cell Preparation:

Harvest and wash the cells twice with sterile PBS to remove any residual media and

serum.

Resuspend the cells in PBS at a concentration of 1 x 10⁶ to 1 x 10⁷ cells/mL.

Ensure the pH of the cell suspension is between 8.0 and 8.5 for optimal NHS ester

reactivity. If needed, adjust the pH with a small volume of 1 M sodium bicarbonate.[6][7]

Dye Preparation:

Prepare a 10 mM stock solution of Cy7.5 NHS ester in anhydrous DMSO.[7]

Vortex the solution until the dye is completely dissolved.

This stock solution should be prepared fresh before each labeling experiment.

Cell Labeling:

Add the Cy7.5 NHS ester stock solution to the cell suspension. The final concentration of

the dye should be optimized for the specific cell type, typically ranging from 5 to 20 µM.

Incubate the cells with the dye for 15-30 minutes at 37°C, protected from light.[8] Gently

agitate the cell suspension every 5-10 minutes to ensure uniform labeling.
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Washing and Purification:

Stop the labeling reaction by adding an equal volume of complete culture medium

containing FBS. The primary amines in the serum proteins will quench any unreacted NHS

ester.

Centrifuge the labeled cells at 300 x g for 5 minutes.

Discard the supernatant and resuspend the cell pellet in fresh, sterile PBS.

Repeat the washing step two more times to remove any unbound dye.

After the final wash, resuspend the cells in an appropriate buffer or medium for in vivo

injection.

Confirmation of Labeling (Optional):

To confirm successful labeling, a small aliquot of the cells can be analyzed by flow

cytometry or fluorescence microscopy.

Protocol 2: In Vivo Cell Migration Tracking
This protocol outlines the procedure for injecting Cy7.5-labeled cells into an animal model and

imaging their migration.

Materials:

Cy7.5-labeled cells

Animal model (e.g., SPF BALB/c nude mice, 6-8 weeks old)[9]

Anesthetic agent (e.g., 2% sodium pentobarbital)[9]

In vivo imaging system equipped for NIR fluorescence detection

Sterile syringes and needles

Procedure:
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Animal Preparation:

Acclimatize the animals to the laboratory conditions for at least 24 hours before the

experiment.[9]

Anesthetize the animal using an appropriate method. For example, an intraperitoneal

injection of 2% sodium pentobarbital at a dosage of 215 mg/kg.[9]

Cell Injection:

Resuspend the Cy7.5-labeled cells in a sterile, injectable vehicle (e.g., PBS or serum-free

medium) at the desired concentration.

The route of injection will depend on the experimental model. For systemic migration

studies, intravenous injection via the tail vein is common.[9] A typical injection volume for

mice is 100-200 µL.[9]

In Vivo Imaging:

Place the anesthetized animal in the imaging chamber of the in vivo imaging system.

Set the imaging parameters for Cy7.5 detection. Typical settings include an excitation

wavelength in the range of 700-770 nm and an emission filter with a longpass at 790 nm.

[5][9]

Acquire images at various time points post-injection to track the migration and localization

of the labeled cells. The frequency of imaging will depend on the expected kinetics of cell

migration.

Data Analysis:

Use the imaging system's software to quantify the fluorescence signal in regions of

interest (ROIs) corresponding to different organs or tissues.

Analyze the biodistribution and migration patterns of the labeled cells over time.

Ex Vivo Validation (Optional):
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At the end of the in vivo imaging study, euthanize the animal and harvest organs of

interest.

Image the dissected organs ex vivo to confirm the localization of the fluorescent signal.

For higher resolution analysis, tissues can be fixed, sectioned, and examined by

fluorescence microscopy.

Visualizations
The following diagrams illustrate the experimental workflow and the conceptual process of

tracking cell migration in vivo using Cy7.5.

Caption: Experimental workflow for in vivo cell tracking using Cy7.5.

Caption: Conceptual diagram of tracking Cy7.5-labeled cell migration in vivo.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes: Cy7.5 for In Vivo Cell Migration
Tracking]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3287522#cy7-5-for-tracking-cell-migration-in-vivo]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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